![molecular formula C6H10KO7+ B1604249 5-Keto-D-gluconic acid potassium salt CAS No. 5447-60-9](/img/structure/B1604249.png)
5-Keto-D-gluconic acid potassium salt
Overview
Description
5-Keto-D-gluconic acid potassium salt, also known as D-Xylo-5-hexulofuranosonic acid potassium salt, is a versatile biomedical substance . It plays a fundamental role in rectifying specific metabolic disorders and addressing mineral deficiencies .
Molecular Structure Analysis
The empirical formula of this compound is C6H9KO7 . It has a molecular weight of 232.23 .Physical And Chemical Properties Analysis
This compound is a white powder . It’s soluble in water at approximately 50 g/L . The compound should be stored at temperatures between 2-8°C .Scientific Research Applications
Chromatographic Analysis
5-Keto-D-gluconic acid (5-KDG) is detectable through ion chromatography-pulsed amperometric detection with column-switching technique. This method allows for the simultaneous determination of glucose, D-gluconic acid, 2-keto-D-gluconic acid, and 5-KDG, providing a quick and efficient way to analyze these compounds in fermentation broths, such as those produced by Gluconobacter oxydans from glucose (Zhu, Xi, Subhani, Huang, & Zhu, 2013).
Enzyme Analysis
The enzyme 5-keto-D-gluconate reductase from Gluconobacter suboxydans, which catalyzes the reduction of 5-keto-D-gluconate to D-gluconate, has been studied for its role in acetic acid bacteria. The purification and assay methods for this enzyme provide insights into its biochemical properties and potential applications (Ameyama & Adachi, 1982).
Biotechnological Production
5-KDG serves as a precursor for the production of L-(+)-tartaric acid, an industrially important compound. Research has focused on modifying strains of Gluconobacter oxydans to increase the yield of 5-KDG, which subsequently can be converted into L-(+)-tartaric acid. This includes genetic modifications and fermentation process optimizations to enhance the production efficiency of 5-KDG (Merfort et al., 2006), (Elfari et al., 2005).
Metabolic Studies in Plants
Investigations have shown that 5-KDG (also known as 5-keto-l-idionic acid) is a metabolic product of l-ascorbic acid in grapes. This pathway is important for understanding the biosynthesis of L-(+)-tartaric acid in plant tissues, which has implications for agricultural and nutritional sciences (Saito & Kasai, 1984).
Biochemical Pathway Creation
Creating new metabolic pathways in microorganisms like Erwinia herbicola for the production of key intermediates such as 2-keto-L-gulonic acid, which is crucial for L-ascorbic acid synthesis, involves using enzymes that can process compounds like 2,5-diketo-D-gluconic acid, a derivative of 5-KDG. This showcases the potential of metabolic engineering in producing valuable chemical intermediates (Anderson et al., 1985).
Enhancing Industrial Production
Studies on Gluconobacter oxydans strains have focused on overexpressing specific enzymes to increase the production of 5-KDG. This approach is aimed at improving the biotransformation process for industrial-scale production of 5-KDG and its derivatives, demonstrating the intersection of microbiology and industrial biotechnology (Merfort, Herrmann, Bringer-Meyer, & Sahm, 2006).
Mechanism of Action
Target of Action
It is known to be used as a pharmaceutical intermediate , suggesting that it may interact with various biological targets depending on the specific context of its use.
Mode of Action
It is known that the compound can be produced by certain strains of bacteria, such as gluconobacter oxydans . This bacterium has enzymes like 5KGA reductase that can interact with the compound
Biochemical Pathways
The biochemical pathways involving 5-Keto-D-gluconic acid potassium salt are not fully elucidated. It is known that the compound can be produced from glucose by G. oxydans after a period of fermentation . This suggests that the compound may play a role in the metabolic pathways of these bacteria.
Pharmacokinetics
It is known that the compound is soluble in water , which could potentially impact its bioavailability and distribution in biological systems.
Result of Action
As a pharmaceutical intermediate , the compound’s effects would likely depend on the specific context of its use.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound is known to be incompatible with heat and oxidizing agents . Additionally, its solubility in water suggests that the compound’s action and stability could be influenced by the presence and concentration of water in its environment.
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas .
Future Directions
Biochemical Analysis
Biochemical Properties
The 5-Keto-D-gluconic acid potassium salt is involved in the nonphosphorylative, ketogenic oxidation of glucose . It interacts with enzymes such as gluconate-5-dehydrogenases , which are involved in the oxidation of the carbonyl carbon of glucose . The nature of these interactions involves the transfer of electrons, leading to the formation of 5-Keto-D-gluconic acid .
Cellular Effects
It is known that it influences cell function by participating in metabolic reactions
Molecular Mechanism
The molecular mechanism of action of this compound involves its participation in the oxidation of glucose. It exerts its effects at the molecular level through binding interactions with biomolecules such as enzymes . These interactions can lead to enzyme activation or inhibition and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that it is stable under normal conditions
Metabolic Pathways
This compound is involved in the metabolic pathway of glucose oxidation . It interacts with enzymes such as gluconate-5-dehydrogenases
Properties
IUPAC Name |
potassium;(2R,3S,4S)-2,3,4,6-tetrahydroxy-5-oxohexanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O7.K/c7-1-2(8)3(9)4(10)5(11)6(12)13;/h3-5,7,9-11H,1H2,(H,12,13);/q;+1/p-1/t3-,4+,5-;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSFHMOMWXNDPMM-YMDUGQBDSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)C(C(C(C(=O)[O-])O)O)O)O.[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(C(=O)[C@H]([C@@H]([C@H](C(=O)[O-])O)O)O)O.[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9KO7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20635732 | |
Record name | Potassium D-xylo-hex-5-ulosonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20635732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
91446-96-7 | |
Record name | Potassium D-xylo-hex-5-ulosonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20635732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Keto-D-gluconic acid potassium salt | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.